Cas no 49574-55-2 (2-(4-nitrophenyl)methyloxirane)

2-(4-nitrophenyl)methyloxirane structure
49574-55-2 structure
Product Name:2-(4-nitrophenyl)methyloxirane
CAS No:49574-55-2
MF:C9H9NO3
MW:179.172662496567
CID:2829012
PubChem ID:15181938
Update Time:2025-04-21

2-(4-nitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-nitrophenyl)methyloxirane
    • SCHEMBL5093206
    • AKOS015995582
    • EN300-1859315
    • DTXSID30569731
    • 49574-55-2
    • 2-(4-nitrobenzyl)oxirane
    • 2-(4-Nitro-benzyl)-oxirane
    • 2-[(4-Nitrophenyl)methyl]oxirane
    • CJVUNCSHJIZNJF-UHFFFAOYSA-N
    • STL356022
    • 1,2-epoxy-3-(p-nitrophenyl)propane
    • Inchi: 1S/C9H9NO3/c11-10(12)8-3-1-7(2-4-8)5-9-6-13-9/h1-4,9H,5-6H2
    • InChI Key: CJVUNCSHJIZNJF-UHFFFAOYSA-N
    • SMILES: O1CC1CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.058243149Da
  • Monoisotopic Mass: 179.058243149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.4Ų

2-(4-nitrophenyl)methyloxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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